8-methoxy-2-oxo-N-(3-(trifluoromethyl)phenyl)-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-2-oxo-N-[3-(trifluoromethyl)phenyl]chromene-3-carboxamide
• InChI: InChI=1S/C18H12F3NO4/c1-25-14-7-2-4-10-8-13(17(24)26-15(10)14)16(23)22-12-6-3-5-11(9-12)18(19,20)21/h2-9H,1H3,(H,22,23)
• InChI Key: YYTYXGKPYOPKJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H12F3NO4
• Molecular Weight: 363.3 g/mol
• CAS No.: 313669-70-4

Description

The compound “8-methoxy-2-oxo-N-(3-(trifluoromethyl)phenyl)-2H-chromene-3-carboxamide” is a chemical compound with the molecular formula C18H11F3NO4. It is structurally similar to the compound “6-bromo-8-methoxy-2-oxo-N-[3-(trifluoromethyl)phenyl]chromene-3-carboxamide” which has been listed in PubChem.

Molecular Structure Analysis

The molecular structure of this compound can be represented by its IUPAC name, InChI, and Canonical SMILES. The IUPAC name is “6-bromo-8-methoxy-2-oxo-N-[3-(trifluoromethyl)phenyl]chromene-3-carboxamide”. The InChI is “InChI=1S/C18H11BrF3NO4/c1-26-14-8-11(19)5-9-6-13(17(25)27-15(9)14)16(24)23-12-4-2-3-10(7-12)18(20,21)22/h2-8H,1H3,(H,23,24)” and the Canonical SMILES is "COC1=C2C(=CC(=C1)Br)C=C(C(=O)O2)C(=O)NC3=CC=CC(=C3)C(F)(F)F".

Physical and Chemical Properties Analysis

The compound has a molecular weight of 442.2 g/mol. It has a XLogP3-AA value of 4.5, indicating its lipophilicity. It has one hydrogen bond donor and seven hydrogen bond acceptors. The compound has a rotatable bond count of 3. Its exact mass and monoisotopic mass are both 440.98235 g/mol. The topological polar surface area is 64.6 Ų. The heavy atom count is 27.

Mechanism of Action

Target of Action

GNF-Pf-2716, also known as 8-methoxy-2-oxo-N-(3-(trifluoromethyl)phenyl)-2H-chromene-3-carboxamide, primarily targets the PfMFR3 . PfMFR3 is an orphan apicomplexan transporter predicted to encode a member of the major facilitator superfamily (MFS) .

Mode of Action

The compound interacts with its target, PfMFR3, and induces resistance to certain antimalarial compounds . It is suggested that PfMFR3 plays roles in mitochondrial transport as well as drug resistance for clinically relevant antimalarials that target the mitochondria .

Biochemical Pathways

It is known that the compound affects the function of pfmfr3, which is involved in mitochondrial transport . This could potentially impact various mitochondrial processes and pathways.

Pharmacokinetics

Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted from the body . Without specific studies on GNF-Pf-2716, it’s difficult to provide detailed information on its ADME properties and their impact on bioavailability.

Result of Action

The action of GNF-Pf-2716 results in decreased sensitivity to certain antimalarial compounds . This suggests that the compound may have a role in modulating drug resistance in malaria parasites.